Cas no 1796557-11-3 (1-Oxa-2,8-diazaspiro[4.5]dec-2-ene, 3-methyl-, hydrochloride (1:1))
1-Oxa-2,8-diazaspiro[4.5]dec-2-ene, 3-methyl-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 1-Oxa-2,8-diazaspiro[4.5]dec-2-ene, 3-methyl-, hydrochloride (1:1)
- 3-methyl-1-oxa-2,8-diazaspiro[4.5]dec-2-ene hydrochloride
- 3-methyl-1-oxa-2,8-diazaspiro[4.5]dec-2-enehydrochloride
- EN300-6746515
- 3-Methyl-1-oxa-2,8-diazaspiro[4.5]dec-2-ene;hydrochloride
- 1796557-11-3
- G85725
-
- Inchi: 1S/C8H14N2O.ClH/c1-7-6-8(11-10-7)2-4-9-5-3-8;/h9H,2-6H2,1H3;1H
- InChI Key: YMZJXDVMDHDTMX-UHFFFAOYSA-N
- SMILES: CC1=NOC2(CCNCC2)C1.Cl
Computed Properties
- Exact Mass: 190.0872908g/mol
- Monoisotopic Mass: 190.0872908g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 183
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 33.6Ų
1-Oxa-2,8-diazaspiro[4.5]dec-2-ene, 3-methyl-, hydrochloride (1:1) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6746515-0.05g |
3-methyl-1-oxa-2,8-diazaspiro[4.5]dec-2-ene hydrochloride |
1796557-11-3 | 95.0% | 0.05g |
$218.0 | 2025-03-13 | |
| Enamine | EN300-6746515-0.1g |
3-methyl-1-oxa-2,8-diazaspiro[4.5]dec-2-ene hydrochloride |
1796557-11-3 | 95.0% | 0.1g |
$326.0 | 2025-03-13 | |
| Enamine | EN300-6746515-0.25g |
3-methyl-1-oxa-2,8-diazaspiro[4.5]dec-2-ene hydrochloride |
1796557-11-3 | 95.0% | 0.25g |
$466.0 | 2025-03-13 | |
| Enamine | EN300-6746515-0.5g |
3-methyl-1-oxa-2,8-diazaspiro[4.5]dec-2-ene hydrochloride |
1796557-11-3 | 95.0% | 0.5g |
$735.0 | 2025-03-13 | |
| Enamine | EN300-6746515-1.0g |
3-methyl-1-oxa-2,8-diazaspiro[4.5]dec-2-ene hydrochloride |
1796557-11-3 | 95.0% | 1.0g |
$943.0 | 2025-03-13 | |
| Enamine | EN300-6746515-2.5g |
3-methyl-1-oxa-2,8-diazaspiro[4.5]dec-2-ene hydrochloride |
1796557-11-3 | 95.0% | 2.5g |
$1848.0 | 2025-03-13 | |
| Enamine | EN300-6746515-5.0g |
3-methyl-1-oxa-2,8-diazaspiro[4.5]dec-2-ene hydrochloride |
1796557-11-3 | 95.0% | 5.0g |
$2732.0 | 2025-03-13 | |
| Enamine | EN300-6746515-10.0g |
3-methyl-1-oxa-2,8-diazaspiro[4.5]dec-2-ene hydrochloride |
1796557-11-3 | 95.0% | 10.0g |
$4052.0 | 2025-03-13 | |
| 1PlusChem | 1P027NUK-50mg |
3-methyl-1-oxa-2,8-diazaspiro[4.5]dec-2-enehydrochloride |
1796557-11-3 | 95% | 50mg |
$322.00 | 2024-06-18 | |
| 1PlusChem | 1P027NUK-100mg |
3-methyl-1-oxa-2,8-diazaspiro[4.5]dec-2-enehydrochloride |
1796557-11-3 | 95% | 100mg |
$465.00 | 2024-06-18 |
1-Oxa-2,8-diazaspiro[4.5]dec-2-ene, 3-methyl-, hydrochloride (1:1) Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on 1-Oxa-2,8-diazaspiro[4.5]dec-2-ene, 3-methyl-, hydrochloride (1:1)
Research Brief on 1-Oxa-2,8-diazaspiro[4.5]dec-2-ene, 3-methyl-, hydrochloride (1:1) (CAS: 1796557-11-3)
The compound 1-Oxa-2,8-diazaspiro[4.5]dec-2-ene, 3-methyl-, hydrochloride (1:1) (CAS: 1796557-11-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of biological targets such as enzymes and receptors. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug discovery.
One of the key areas of interest is the compound's role as a scaffold in medicinal chemistry. Its spirocyclic core provides a rigid framework that can be functionalized to enhance binding affinity and selectivity for specific biological targets. Recent synthetic methodologies have improved the efficiency of producing this compound, enabling further exploration of its derivatives. For instance, a study published in the Journal of Medicinal Chemistry highlighted a novel synthetic route that yields high purity 1-Oxa-2,8-diazaspiro[4.5]dec-2-ene, 3-methyl-, hydrochloride (1:1) with excellent reproducibility.
Pharmacological evaluations have revealed that this compound exhibits notable activity against certain kinase enzymes, which are critical targets in cancer therapy. Preliminary in vitro studies demonstrated inhibitory effects on specific kinases involved in cell proliferation pathways. These findings suggest that 1-Oxa-2,8-diazaspiro[4.5]dec-2-ene, 3-methyl-, hydrochloride (1:1) could serve as a starting point for the development of novel kinase inhibitors with improved efficacy and reduced off-target effects.
In addition to its kinase inhibitory properties, recent research has explored its potential in central nervous system (CNS) disorders. The compound's ability to cross the blood-brain barrier and interact with neurotransmitter receptors has been investigated in preclinical models. Early results indicate modulatory effects on receptors associated with neurodegenerative diseases, though further studies are needed to elucidate its mechanism of action and therapeutic potential.
Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic and safety profiles. Current research efforts are directed toward structure-activity relationship (SAR) studies to identify derivatives with enhanced bioavailability and reduced toxicity. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these discoveries into clinical applications.
In conclusion, 1-Oxa-2,8-diazaspiro[4.5]dec-2-ene, 3-methyl-, hydrochloride (1:1) (CAS: 1796557-11-3) represents a versatile and promising scaffold in drug discovery. Its unique structural properties and broad pharmacological activities make it a valuable candidate for further investigation. Continued research will be essential to fully realize its therapeutic potential and address existing limitations.
1796557-11-3 (1-Oxa-2,8-diazaspiro[4.5]dec-2-ene, 3-methyl-, hydrochloride (1:1)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)